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Compound of Interest

Compound Name:
N-(Hydroxymethyl)-N-

vinylformamide

Cat. No.: B12668417 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-(Hydroxymethyl)-N-vinylformamide is

not readily available. This guide is based on the known hazards of the parent compound, N-

vinylformamide, and the potential risks associated with the N-hydroxymethyl group, including

the potential for formaldehyde release. Researchers should handle this compound with caution

and adhere to the highest safety standards.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with N-(Hydroxymethyl)-N-vinylformamide. It

outlines operational procedures for handling and disposal to ensure a safe laboratory

environment.

Hazard Identification and Assessment
N-(Hydroxymethyl)-N-vinylformamide is a derivative of N-vinylformamide and, as such, is

expected to share similar toxicological properties. The presence of the N-hydroxymethyl group

introduces an additional potential hazard: the release of formaldehyde, a known carcinogen

and sensitizer.[1][2] A thorough risk assessment should be conducted before any work with this

compound begins.

Table 1: Summary of Potential Hazards
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Hazard Classification Description
Potential Contributing
Component

Acute Toxicity (Oral) Harmful if swallowed.[3][4] N-vinylformamide

Skin Corrosion/Irritation Causes skin irritation.[3][5][6]
N-vinylformamide,

Formaldehyde

Serious Eye Damage/Irritation
Causes serious eye damage.

[3][4]

N-vinylformamide,

Formaldehyde

Reproductive Toxicity
May damage fertility or the

unborn child.[4]
N-vinylformamide

Carcinogenicity

Potential for formaldehyde

release, a known human

carcinogen.[1]

N-hydroxymethyl group

Respiratory/Skin Sensitization

Potential for formaldehyde

release, which can cause

allergic skin reactions and

respiratory irritation.[2][7]

N-hydroxymethyl group

Polymerization
May undergo hazardous

polymerization.[3][4]
N-vinylformamide

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling N-(Hydroxymethyl)-N-
vinylformamide. The following table outlines the recommended PPE.

Table 2: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Impervious gloves (e.g., nitrile

rubber, neoprene). Gloves

must be inspected prior to use

and changed frequently.[3][4]

[8]

Prevents skin contact and

absorption.[7]

Eye/Face Protection

Chemical splash-resistant

safety goggles with side

protection. A face shield should

be worn when there is a risk of

splashing.[3][4]

Protects against splashes that

can cause serious eye

damage.

Respiratory Protection

Use in a well-ventilated area,

preferably a certified chemical

fume hood. If engineering

controls are not sufficient, a

full-face respirator with

appropriate cartridges (e.g.,

organic vapor/formaldehyde)

should be used.[4][5][7][8]

Minimizes inhalation of harmful

vapors and potential

formaldehyde gas.

Skin and Body Protection

A chemically resistant lab coat

or apron should be worn.[4][9]

Protective boots may be

required depending on the

scale of work.[4]

Protects against skin contact

and contamination of personal

clothing.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for minimizing risk. The following

protocols provide step-by-step guidance.

Experimental Workflow: Safe Handling Protocol
Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.
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Assemble all necessary equipment and reagents before handling the compound.

Verify that an eyewash station and safety shower are accessible and operational.[9]

Don all required PPE as outlined in Table 2.

Handling:

Conduct all manipulations of N-(Hydroxymethyl)-N-vinylformamide within the chemical

fume hood to minimize inhalation exposure.[10]

Avoid direct contact with skin, eyes, and clothing.[3]

Use compatible labware (e.g., glass, stainless steel).

Keep containers tightly closed when not in use.[5][6][10]

Avoid sources of ignition, as the compound may be combustible.[3]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area.[6][10]

Store away from incompatible materials such as strong oxidizing agents, acids, and

bases.[5]

Refrigeration may be required; consult the supplier's recommendations if available.[9]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Remove and dispose of contaminated gloves and other disposable PPE as hazardous

waste.[8]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[3][4]
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Spill and Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid directing airflow towards individuals.

Protect: Wear appropriate PPE, including respiratory protection, before attempting to clean

up the spill.

Contain: Prevent the spill from spreading by using an inert absorbent material (e.g., sand,

vermiculite).[3][4]

Clean-up:

Carefully collect the absorbed material into a suitable container for hazardous waste.

Clean the spill area thoroughly with a detergent solution followed by water.[3]

For large spills, contact your institution's environmental health and safety (EHS)

department immediately.

Disposal Plan
All waste containing N-(Hydroxymethyl)-N-vinylformamide must be treated as hazardous

waste.

Waste Collection:

Collect all liquid and solid waste containing the compound in a designated, properly

labeled, and sealed hazardous waste container.[4][8]

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated lab debris, such as pipette tips, gloves, and wipes, must also be collected

as hazardous waste.[8]

Disposal:
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Arrange for the disposal of the hazardous waste through a licensed and approved waste

disposal company.[6][9]

Consult local, state, and federal regulations for specific disposal requirements.[3][4]

Drain disposal is strictly prohibited.[8][11]

Visualizations
The following diagrams illustrate the key workflows and logical relationships for safely handling

N-(Hydroxymethyl)-N-vinylformamide.
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Caption: Experimental workflow for handling N-(Hydroxymethyl)-N-vinylformamide.
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Caption: Logical relationship of hazards for N-(Hydroxymethyl)-N-vinylformamide.
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Caption: Disposal workflow for N-(Hydroxymethyl)-N-vinylformamide waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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